Cas no 876670-51-8 (8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876670-51-8
• MF: C₂₁H₂₃N₅O₄
• MW: 409.438424348831
• CID: 5475547
• Update Time: 2025-07-15

8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(1-methyl-2-oxopropyl)- (9CI)
• 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H23N5O4/c1-11-12(2)25-17-18(23(5)21(29)26(19(17)28)13(3)14(4)27)22-20(25)24(11)15-8-7-9-16(10-15)30-6/h7-10,13H,1-6H3
• InChI Key： WETBZDAPXOPVQR-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=CC(OC)=C3)C1=NC1=C2C(=O)N(C(C)C(=O)C)C(=O)N1C

Additional information on 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(3-Methoxyphenyl)-1,6,7-Trimethyl-3-(3-Oxobutan-2-yl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 876670-51-8): An Overview of a Novel Compound in the Field of Medicinal Chemistry

8-(3-Methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 876670-51-8) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopurines and is characterized by its intricate ring system and functional groups. The presence of a methoxyphenyl group and multiple methyl and oxobutanoyl substituents contributes to its distinct chemical properties and biological activity.

The synthesis of 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop efficient and scalable routes for the production of this compound. These methods often involve the use of transition metal catalysts and advanced protecting group strategies to achieve high yields and purity levels.

In terms of its biological activity, 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione could be a valuable lead compound for the development of novel therapeutic agents.

The mechanism of action of 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is not yet fully understood but is believed to involve multiple pathways. Studies have shown that it can modulate the expression of genes associated with inflammation and cell proliferation. Additionally, it has been observed to interact with specific protein targets that play crucial roles in these processes. Further research is needed to elucidate the exact molecular mechanisms underlying its biological effects.

The potential applications of 8-(3-methoxyphenyl)-1,6,7-trimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo[1，2-g]purine-2，4-dione extend beyond its anti-inflammatory and anti-cancer properties. Preliminary studies have also explored its use as an antiviral agent against certain RNA viruses. The compound's ability to interfere with viral replication processes makes it a promising candidate for further investigation in this area.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(3-methoxyphenyl)-1，6，7-trimethyl - 3 - ( 3 - oxobutan - 2 - yl ) - 1 H , 2 H , 3 H , 4 H , 8 H - imidazo [ 1 , 2 - g ] purine - 2 , 4 - dione. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion,8-(3-methoxyphenyl)-1，6，7-trimethyl - 3 - ( 3 - oxobutan - 2 - yl ) - 1 H , 2 H , 3 H , 4 H , 8 H - imidazo [ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　[ 　　 [ 　　 [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ purine - dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No. dione (CAS No.) represents a significant advancement in the field of medicinal chemistry due to its unique structure and promising biological activity.

Ongoing research continues to uncover new insights into the properties and potential applications of this compound. As more data becomes available from preclinical studies and clinical trials,8-(3-methoxyphenyl)-1，6，7-trimethyl - 3 - ( oxobutan yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) yl ) H ， H ， H ， H ， H ， H ， H ， H ， H ， H ， H ， H ， H ， H ， H ， H ， purine - purine - purine - purine - purine - purine - purine - purine - purine - purine - purine -

The future prospects for8-(3-methoxyphenyl)-1，6，7-trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl trimethyl - --------string>-string>-string>-string>-string>-string>-string>-string>-string>-string>- string > string > strong > are highly promising . Its potential as a therapeutic agent for various diseases makes it an exciting area of research for scientists and pharmaceutical companies alike . As further studies are conducted , it is likely that new applications will be discovered , leading to even greater advancements in the field . p > article > response >